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For Researchers, Scientists, and Drug Development Professionals

Abstract
Quadrosilan, also known by its developmental code name KABI-1774 and brand name

Cisobitan, is a synthetic, nonsteroidal estrogen developed in the 1970s.[1] As an organosilicon

compound, chemically identified as 2,6-cis-diphenylhexamethylcyclotetrasiloxane, it has been

utilized as an antigonadotropic agent in the management of prostate cancer.[1] This technical

guide provides a comprehensive overview of the known physicochemical properties of

Quadrosilan, including its chemical identity, physical characteristics, and predicted attributes.

Detailed experimental protocols for the synthesis of related compounds and general analytical

methodologies are presented, alongside an exploration of its mechanism of action through the

estrogen receptor signaling pathway. This document is intended to serve as a foundational

resource for researchers and professionals engaged in the study and development of

organosilicon compounds and nonsteroidal estrogens.

Chemical Identity and Physicochemical Properties
Quadrosilan is a cyclic siloxane with two phenyl groups in a cis-conformation. Its core

structure is a cyclotetrasiloxane ring, which imparts unique chemical and physical properties.
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Property Value Source

IUPAC Name

2,2,4,6,6,8-hexamethyl-4,8-

diphenyl-1,3,5,7,2,4,6,8-

tetraoxatetrasilocane

[2][3]

Synonyms

Cisobitan, KABI-1774, 2,6-cis-

diphenylhexamethylcyclotetrasi

loxane

[1]

CAS Number 4657-20-9, 33204-76-1 [1][2][3]

Molecular Formula C18H28O4Si4 [1][2][3]

Molecular Weight 420.758 g/mol [1]

Melting Point 41 °C

Boiling Point 353.9 °C at 760 mmHg [2]

Density 1.06 g/cm³ [2]

Flash Point 146 °C [2]

LogP (Predicted) 3.42840

Solubility

Data not available. Inferred to

be soluble in nonpolar organic

solvents and poorly soluble in

water based on its chemical

structure.

[4]

pKa (Predicted)

Data not available. The

siloxane backbone is generally

considered non-ionizable

under physiological conditions.

Experimental Protocols
Synthesis of Cyclic Siloxanes (General Procedure)
While a specific, detailed synthesis protocol for Quadrosilan is not readily available in the

public domain, the general synthesis of cyclic siloxanes involves the hydrolysis of
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dichlorosilane precursors. The following is a representative procedure for the synthesis of cyclic

siloxanes.

Objective: To synthesize cyclic siloxanes through the hydrolysis of a diorganodichlorosilane.

Materials:

Diorganodichlorosilane (e.g., dimethyldichlorosilane for the synthesis of

octamethylcyclotetrasiloxane, D4)

Water

Organic solvent (e.g., diethyl ether or toluene)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

A solution of the diorganodichlorosilane in an organic solvent is prepared in a reaction vessel

equipped with a stirrer and a dropping funnel.

Water is slowly added to the solution with vigorous stirring. The hydrolysis reaction is

exothermic and produces hydrochloric acid as a byproduct.

The reaction mixture is stirred for a specified period to ensure complete hydrolysis and

cyclization.

The organic layer is separated from the aqueous layer.

The organic layer is washed with water to remove any remaining acid and then dried over an

anhydrous drying agent.

The solvent is removed by distillation to yield a mixture of cyclic and linear siloxanes.

Fractional distillation or chromatography can be used to isolate the desired cyclic siloxane.[5]
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Caption: Simplified classical genomic signaling pathway of Quadrosilan via ERα.

Conclusion
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Quadrosilan is a synthetic nonsteroidal estrogen with a distinct organosilicon structure. While

some of its fundamental physicochemical properties are documented, further research is

required to fully characterize its solubility profile and pKa. The provided general experimental

protocols for synthesis and analysis of related compounds offer a starting point for the

development of specific methods for Quadrosilan. Its mechanism of action through the

estrogen receptor alpha signaling pathway is consistent with other nonsteroidal estrogens,

leading to the regulation of gene expression and subsequent physiological responses. This

guide consolidates the current knowledge on Quadrosilan and highlights areas where further

investigation is needed to support its potential applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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